Cas no 1984-23-2 (4-Nitrophenyl Isocyanide)

4-Nitrophenyl Isocyanide is a versatile organic compound characterized by the presence of a reactive isocyanide functional group attached to a nitrophenyl moiety. This compound is widely utilized in organic synthesis, particularly in multicomponent reactions such as the Ugi reaction, due to its ability to form stable intermediates and facilitate the construction of complex molecular frameworks. Its electron-withdrawing nitro group enhances reactivity, making it valuable in the preparation of heterocycles and peptidomimetics. The compound is also employed in coordination chemistry as a ligand for transition metals. Its stability under standard conditions and well-defined reactivity profile make it a reliable reagent for research and industrial applications.
4-Nitrophenyl Isocyanide structure
4-Nitrophenyl Isocyanide structure
Product Name:4-Nitrophenyl Isocyanide
CAS No:1984-23-2
MF:C7H4N2O2
MW:148.118861198425
MDL:MFCD01937394
CID:154480
PubChem ID:74802
Update Time:2025-05-21

4-Nitrophenyl Isocyanide Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-isocyano-4-nitro-
    • 4-Nitrophenyl Isocyanide
    • 1-ISOCYANO-4-NITROBENZENE
    • Benzene, 1-isocyano-4-nitro- (9CI)
    • Phenyl isocyanide, p-nitro-
    • p-Nitrophenyl isocyanide
    • p-Nitrophenyl isonitrile
    • 1-isocyano-4-nitro-benzene
    • Phenyl isocyanide, p-nitro- (6CI,7CI,8CI)
    • 4-Nitrophenylisocyanide
    • BENZENE, 1-ISOCYANO-4-NITRO-
    • p-nitro-phenyl isonitrile
    • FCH845225
    • STK505800
    • BBL022477
    • AB0216402
    • N0982
    • V4119
    • BB 0260542
    • AKOS005144096
    • SCHEMBL2273860
    • AS-59433
    • E78827
    • GS3821
    • EN300-1177058
    • DTXSID30173579
    • MFCD01937394
    • 1984-23-2
    • PD195359
    • MDL: MFCD01937394
    • Inchi: 1S/C7H4N2O2/c1-8-6-2-4-7(5-3-6)9(10)11/h2-5H
    • InChI Key: WQFPYEBGLBCQOY-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)[N+]#[C-])=O

Computed Properties

  • Exact Mass: 148.02732
  • Monoisotopic Mass: 148.027277
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 50.2

Experimental Properties

  • PSA: 47.5

4-Nitrophenyl Isocyanide Security Information

4-Nitrophenyl Isocyanide Pricemore >>

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Additional information on 4-Nitrophenyl Isocyanide

4-Nitrophenyl Isocyanide: A Comprehensive Overview

4-Nitrophenyl Isocyanide (CAS No. 1984-23-2) is a highly reactive organic compound with the molecular formula C7H5N3O. This compound is widely recognized in the fields of organic chemistry, materials science, and pharmaceutical research due to its unique properties and versatile applications. The compound is characterized by its isocyanide functional group (-NC), which imparts high reactivity, making it a valuable intermediate in various chemical reactions.

The structure of 4-nitrophenyl isocyanide consists of a phenyl ring substituted with a nitro group (-NO2) at the para position and an isocyanide group (-NC) attached directly to the benzene ring. This arrangement confers both electronic and steric effects, influencing the compound's reactivity and stability. The nitro group acts as an electron-withdrawing substituent, enhancing the electrophilic character of the benzene ring and stabilizing the adjacent isocyanide group through resonance effects.

Recent studies have highlighted the importance of 4-nitrophenyl isocyanide in the synthesis of advanced materials, particularly in the development of novel polymers and coatings. Researchers have demonstrated that this compound can undergo controlled polymerization reactions to form high-performance polyisocyanides, which exhibit excellent thermal stability and mechanical properties. These materials are being explored for use in aerospace applications, where lightweight yet durable materials are highly sought after.

In addition to its role in materials science, 4-nitrophenyl isocyanide has gained attention in medicinal chemistry due to its potential as a bioactive molecule. Preclinical studies have shown that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as an antineoplastic agent. Ongoing research aims to optimize its pharmacokinetic properties and reduce off-target effects to enhance its therapeutic potential.

The synthesis of 4-nitrophenyl isocyanide typically involves multi-step processes that require precise control over reaction conditions. One common method involves the reaction of 4-nitroaniline with chloroform under alkaline conditions, followed by treatment with a strong base to eliminate hydrochloric acid and form the isocyanide group. This method has been optimized to achieve high yields and purity levels, ensuring consistent quality for downstream applications.

Despite its numerous advantages, handling 4-nitrophenyl isocyanide requires careful consideration due to its high reactivity. Proper safety precautions must be taken during synthesis, storage, and use to prevent unwanted side reactions or hazardous releases. Researchers are actively exploring methods to improve the stability of this compound while maintaining its reactivity, which could expand its applicability in various industrial settings.

In conclusion, 4-nitrophenyl isocyanide (CAS No. 1984-23-2) stands as a pivotal compound in modern chemistry, offering diverse opportunities across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, continue to drive innovation in materials science and medicinal chemistry. As research progresses, this compound is expected to play an increasingly important role in developing cutting-edge technologies and therapeutic solutions.

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